Cas no 2228160-85-6 (4-2-(aminooxy)ethyl-2,6-dimethylphenol)

• Product Name: 4-2-(aminooxy)ethyl-2,6-dimethylphenol
• CAS No: 2228160-85-6
• MF: C₁₀H₁₅NO₂
• MW: 181.231602907181
• CID: 5905978
• PubChem ID: 165616155
• Update Time: 2025-06-08

4-2-(aminooxy)ethyl-2,6-dimethylphenol Chemical and Physical Properties

Names and Identifiers

• 4-2-(aminooxy)ethyl-2,6-dimethylphenol
• EN300-1801242
• 2228160-85-6
• 4-[2-(aminooxy)ethyl]-2,6-dimethylphenol

• Inchi： 1S/C10H15NO2/c1-7-5-9(3-4-13-11)6-8(2)10(7)12/h5-6,12H,3-4,11H2,1-2H3
• InChI Key： TZASPXJJVIVGBK-UHFFFAOYSA-N
• SMILES： OC1=C(C)C=C(C=C1C)CCON

Computed Properties

• Exact Mass: 181.110278721g/mol
• Monoisotopic Mass: 181.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 140
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 55.5Ų

Additional information on 4-2-(aminooxy)ethyl-2,6-dimethylphenol

Introduction to 4-2-(aminooxy)ethyl-2,6-dimethylphenol (CAS No: 2228160-85-6)

4-2-(aminooxy)ethyl-2,6-dimethylphenol, identified by the Chemical Abstracts Service Number (CAS No) 2228160-85-6, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule, featuring a unique structural motif combining an aromatic ring system with functionalized side chains, has garnered attention for its potential applications in medicinal chemistry and drug development. The presence of both an aminoxy group and dimethyl substitution on the phenolic backbone imparts distinct chemical reactivity and biological properties, making it a promising candidate for further exploration.

The structural framework of 4-2-(aminooxy)ethyl-2,6-dimethylphenol consists of a phenol core substituted at the 2- and 6-positions with methyl groups, enhancing its lipophilicity while maintaining significant polarity due to the polar aminoxy functional group. This balance between hydrophobic and hydrophilic characteristics is crucial for optimizing pharmacokinetic profiles in drug design. The compound’s molecular architecture suggests potential interactions with biological targets, including enzymes and receptors, which are pivotal in modulating various physiological pathways.

In recent years, there has been growing interest in phenolic derivatives as bioactive molecules due to their versatility and well-documented pharmacological effects. Studies have demonstrated that phenols can exhibit antioxidant, anti-inflammatory, and antimicrobial properties, often mediated by their ability to scavenge reactive oxygen species or modulate signaling pathways. The aminoxy group in 4-2-(aminooxy)ethyl-2,6-dimethylphenol further enhances its reactivity, enabling participation in nucleophilic substitution reactions or coordination with metal ions, which may be exploited in therapeutic applications.

One of the most compelling aspects of this compound is its potential as a building block for more complex pharmacophores. The combination of the dimethylphenol core with the aminoxy-substituted ethyl chain provides a scaffold that can be modified to target specific disease mechanisms. For instance, modifications at the aminoxy position could introduce additional hydrogen bonding capabilities or alter electronic properties, influencing binding affinity to biological targets. Such structural flexibility makes 4-2-(aminooxy)ethyl-2,6-dimethylphenol an attractive candidate for scaffold hopping—a strategy frequently employed in drug discovery to overcome resistance or improve efficacy.

Recent advancements in computational chemistry have enabled more precise predictions of molecular interactions, allowing researchers to design derivatives of 4-2-(aminooxy)ethyl-2,6-dimethylphenol with enhanced properties. Molecular docking studies have suggested that this compound could interact with enzymes involved in metabolic diseases or inflammatory responses. For example, preliminary simulations indicate potential binding to lipoxygenases or cyclooxygenases, which are key enzymes in the production of pro-inflammatory mediators. Such interactions could be leveraged to develop novel therapeutics targeting chronic inflammatory conditions.

The synthesis of 4-2-(aminooxy)ethyl-2,6-dimethylphenol presents an interesting challenge due to the need to introduce multiple functional groups while maintaining regioselectivity. Traditional synthetic routes often involve multi-step sequences involving protection-deprotection strategies to ensure that each functional group is introduced at the desired position. Advances in catalytic methods have recently enabled more efficient synthetic pathways, reducing the number of steps required and improving overall yields. These improvements are critical for scaling up production while maintaining high purity standards necessary for pharmaceutical applications.

The pharmacological profile of 4-2-(aminooxy)ethyl-2,6-dimethylphenol is still under investigation, but initial studies suggest promising activity in several disease models. In vitro assays have shown that derivatives of this compound exhibit inhibitory effects on certain enzymes associated with neurodegenerative diseases. The ability of the aminoxy group to form hydrogen bonds with polar residues in protein active sites may contribute to its binding affinity and efficacy. Further research is needed to fully elucidate its mechanism of action and optimize its therapeutic potential.

Regulatory considerations play a significant role in advancing compounds like 4-2-(aminooxy)ethyl-2,6-dimethylphenol into clinical development. Compliance with Good Manufacturing Practices (GMP) and rigorous toxicological assessments are essential steps before any new drug can enter human trials. Collaborative efforts between synthetic chemists and medicinal chemists are crucial for identifying lead compounds that meet both safety and efficacy criteria. The unique structural features of this molecule make it an exciting candidate for such collaborative research initiatives.

The future directions for research on 4-2-(aminooxy)ethyl-2,6-dimethylphenol include exploring its role as a prodrug or co-administered therapeutic agent. Prodrug strategies leverage biotransformation processes within the body to release active pharmaceutical ingredients at targeted sites or times. The stability and reactivity of this compound make it a candidate for such approaches, potentially improving bioavailability or reducing side effects compared to immediate-release formulations.

In conclusion,4-2-(aminooxy)ethyl-2,6-dimethylphenol (CAS No: 2228160-85-6) represents a promising entity in pharmaceutical research due to its unique structural features and potential biological activities. Its combination of lipophilic and polar characteristics offers versatility in drug design, while recent advances in synthetic methodologies enhance its accessibility for further exploration. As research continues into its pharmacological effects and synthetic optimization,4-2-(aminooxy)ethyl-2,6-dimethylphenol may emerge as a valuable tool in addressing unmet medical needs across various therapeutic areas.